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Compound of Interest

Compound Name: Cdk/hdac-IN-1

Cat. No.: B12413721 Get Quote

Compound Identification & Hazard Assessment
Cdk/hdac-IN-1 is a dual-mechanism small molecule inhibitor targeting Cyclin-Dependent

Kinase 9 (CDK9) and Histone Deacetylases (HDAC1/3).[1] Unlike single-target inhibitors, its

dual activity implies a compounded risk profile affecting both cell cycle regulation and

epigenetic modulation.[1]

CAS Number: 2197029-81-3[1]

Molecular Mechanism: Simultaneous suppression of p-Ser2 (CDK9 substrate) and

upregulation of Ac-H3 (HDAC substrate), leading to G2/M phase arrest and apoptosis.[1]

Risk Classification:High Potency Cytotoxic Agent.[1] Due to its ability to induce DNA damage

responses and apoptosis at nanomolar concentrations (IC50 ~0.17 µM for CDK9), it must be

handled with the same rigor as established antineoplastics (e.g., Vorinostat, Flavopiridol).

Containment & Personal Protective Equipment (PPE)
To prevent occupational exposure, strict "Zero-Contact" protocols are required.[1]
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Category Requirement Rationale

Engineering Controls
Class II Biosafety Cabinet

(BSC) or Chemical Fume Hood

Prevents aerosolization of dry

powder during weighing or

solubilization.[1]

Respiratory
N95/P100 Respirator (if

outside hood)

Essential if handling open

powder outside of containment

(not recommended).

Dermal
Double Nitrile Gloves (0.11

mm min)

Breakthrough time for

DMSO/small molecules is

short; outer glove allows

immediate changing upon

contamination.[1]

Ocular Chemical Splash Goggles

Standard safety glasses are

insufficient for liquid splashes

of high-potency solutions.[1]

Clothing Tyvek® Lab Coat/Sleeves

Disposable, impervious

material prevents fabric

contamination and carry-over.

[1]

Disposal Workflows
The disposal strategy relies on segregation at the source. Cdk/hdac-IN-1 waste must never be

mixed with general aqueous or organic waste streams due to the risk of contaminating

municipal water systems or reacting with incompatible solvents.[1]

A. Solid Waste (Vials, Weigh Boats, Contaminated PPE)
Classification: Trace Chemotherapy Waste (Yellow/White Bin).[1]

Protocol:

Place all solid waste directly into a sealable, leak-proof hazardous waste bag (4-mil

thickness).
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Label clearly: "High Potency Cytotoxic - Incineration Only."

Do not autoclave. Heat may volatilize the compound or create toxic byproducts before

destruction.

B. Liquid Waste (Stock Solutions, Cell Media)
Solvent Matrix: DMSO is the standard solvent. It penetrates skin rapidly, carrying the inhibitor

with it.

Protocol:

Collect all liquid waste in a dedicated High-Density Polyethylene (HDPE) carboy labeled

"Cytotoxic Organic Waste."

Quenching (Optional but Recommended): For large volumes (>500 mL), treat with 10%

sodium hypochlorite (bleach) for 30 minutes to degrade the biological activity before

sealing, though incineration remains the ultimate disposal method.

Never pour down the drain.

C. Decontamination of Surfaces
Spills or surface contamination should be neutralized immediately.

Absorb: Use absorbent pads for liquid spills.[1]

Inactivate: Apply 10% Bleach (Sodium Hypochlorite) or a dedicated oxidizing agent (e.g.,

Surface Safe®) and let sit for 15 minutes. The oxidation disrupts the hydroxamic acid zinc-

binding group (ZBG) common in HDAC inhibitors.[1]

Clean: Wipe with 70% Ethanol to remove bleach residue.[1]

Visualizing the Disposal Logic
The following diagram illustrates the decision matrix for disposing of Cdk/hdac-IN-1 materials.
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Figure 1: Decision matrix for the segregation and destruction of Cdk/hdac-IN-1 waste streams.

[1]

Emergency Spill Response
In the event of a spill outside the fume hood:

Evacuate the immediate area for 15 minutes to allow aerosols to settle.

Don PPE: Double gloves, gown, goggles, and N95 respirator.

Cover the spill with absorbent pads soaked in 10% bleach.

Wait 15-20 minutes for inactivation.

Collect all materials as hazardous solid waste (Section 3A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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